N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-chlorophenyl)methanesulfonamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-1-(4-chlorophenyl)methanesulfonamide
• InChI: InChI=1S/C23H21ClN2O3S/c24-20-10-8-17(9-11-20)16-30(28,29)25-21-12-13-22-19(15-21)7-4-14-26(22)23(27)18-5-2-1-3-6-18/h1-3,5-6,8-13,15,25H,4,7,14,16H2
• InChI Key: GQUTZBMKMVWCGK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NS(=O)(=O)CC3=CC=C(C=C3)Cl)N(C1)C(=O)C4=CC=CC=C4
• Molecular Formula: C23H21ClN2O3S
• Molecular Weight: 440.9 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-chlorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C23H21ClN2O3S and its molecular weight is 440.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research into sulfonamide derivatives, including compounds similar to N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-chlorophenyl)methanesulfonamide, has highlighted their importance in synthetic organic chemistry. For instance, sulfonamide compounds have been synthesized through various methods, involving reactions like N-acylation and methanesulfonylation, to produce a wide range of derivatives with potential biological activities. These synthetic routes offer insights into the formation of complex molecules and their reaction mechanisms, which are crucial for developing new pharmaceutical agents (Hoshino et al., 2001), (Wang et al., 2018).

Biological Activities and Applications

Sulfonamide derivatives have been extensively studied for their biological activities, including their anticancer, antiallergic, and enzyme inhibition properties. For example, some sulfonamides have been identified as potent inhibitors of methionine aminopeptidase (MetAP), an enzyme involved in protein synthesis and potential target for cancer therapy. These inhibitors show selectivity based on the metal ion present in the enzyme's active site, indicating their potential for designing selective and potent anticancer drugs (Huang et al., 2006).

Anticancer Research

The synthesis of tetrahydroisoquinoline derivatives has been targeted for their anticancer properties. Research has shown that certain tetrahydroisoquinoline compounds exhibit potent cytotoxicity against various cancer cell lines, making them promising candidates for anticancer drug development. These studies involve modifications of the phenyl ring and other structural elements to explore their effects on biological activity (Redda et al., 2010).